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Compound of Interest

Compound Name: Ethyl 4-fluoro-2-methoxybenzoate

CAS No.: 167758-90-9

Cat. No.: B6321288

Get Quote

Executive Summary & Structural Rationale
In modern drug discovery and agrochemical development, fluorinated building blocks are

indispensable for tuning pharmacokinetics. Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-

90-9)[1] serves as a highly versatile synthetic intermediate. As a Senior Application Scientist, I

approach the handling and application of this compound not merely as a checklist of hazards,

but as a dynamic system of chemical behaviors governed by its molecular architecture.

The strategic incorporation of fluorine at the para position (C4) of the benzoate core serves to

block cytochrome P450-mediated aromatic oxidation, thereby enhancing the metabolic stability

of downstream active pharmaceutical ingredients (APIs)[2]. Concurrently, the ortho-methoxy

group provides steric shielding and electronic modulation via resonance, directly influencing the

reactivity of the ester carbonyl during both synthesis and biological exposure.

Physicochemical Profiling & Molecular Identity
Understanding the physical state and lipophilicity of this compound is the first step in predicting

its behavior in both biological systems and laboratory environments.
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Table 1: Quantitative Chemical Identification

Property Value / Description

Chemical Name Ethyl 4-fluoro-2-methoxybenzoate

CAS Registry Number 167758-90-9[1]

Molecular Formula C10H11FO3[1]

Molecular Weight 198.19 g/mol [1]

SMILES String O=C(OCC)C1=CC=C(F)C=C1OC[1]

Physical State Liquid / Low-melting solid (Ambient)

| Predicted LogP | ~2.4 (Lipophilic, readily crosses lipid membranes) |

Mechanistic Toxicology & Hazard Causality
Standard safety data sheets often classify fluorinated esters under generic irritant categories

(e.g., H315: Causes skin irritation, H319: Causes serious eye irritation)[3]. However, detailing

the causality behind these hazards is critical for true risk mitigation.

The Hydrolytic Irritation Mechanism: The primary hazard of Ethyl 4-fluoro-2-
methoxybenzoate upon contact with mucosal membranes or skin is not inherent to the intact,

neutral molecule. Rather, it is driven by its susceptibility to enzymatic hydrolysis. Upon dermal

or inhalation exposure, tissue esterases rapidly cleave the ethyl ester bond, liberating ethanol

and 4-fluoro-2-methoxybenzoic acid. The localized accumulation of this fluorinated aromatic

acid lowers cellular pH, driving the inflammatory cascade characteristic of H315 and H319

classifications. Furthermore, while the C-F bond is exceptionally strong, systemic absorption of

fluorinated compounds requires strict monitoring due to potential metabolic liabilities, including

off-target protein acylation and defluorination pathways[2][4].
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Metabolic and hydrolytic degradation pathway of Ethyl 4-fluoro-2-methoxybenzoate.

Experimental Workflows: Self-Validating Spill
Quenching Protocol
In the event of a laboratory spill, simply wiping up the chemical is insufficient; it leaves reactive,

lipophilic ester residues on benchtops that can cause delayed exposure. As a best practice, we

employ a self-validating chemical quenching workflow. By intentionally driving the hydrolysis of

the ester using a strong base, we convert the volatile, lipophilic ester into a water-soluble, non-

volatile sodium salt, neutralizing the exposure hazard before disposal.

Step-by-Step Methodology:

Isolation & Containment: Immediately ventilate the area. Absorb the liquid spill using an inert,

non-combustible absorbent such as vermiculite. Causality Note: Do not use combustible

materials like paper towels, as they trap the compound, prolong off-gassing, and complicate

chemical neutralization.

Chemical Quenching (Alkaline Hydrolysis): Transfer the contaminated absorbent to a fume

hood. Submerge the material in a 1M Sodium Hydroxide (NaOH) / Methanol (1:1) solution.

Causality Note: The methanol acts as a crucial co-solvent to dissolve the lipophilic ester,

while the NaOH drives irreversible saponification of the ester bond.

Agitation: Stir the slurry at room temperature for 60 minutes to ensure complete conversion

to Sodium 4-fluoro-2-methoxybenzoate and ethanol.

Self-Validation (The Critical Step): Trusting a reaction blindly is poor science. Before

classifying the waste as "neutralized," extract a 1 mL aliquot of the supernatant, neutralize it

with dilute HCl, and extract with ethyl acetate. Run a Thin-Layer Chromatography (TLC)

plate (Hexanes:EtOAc 8:2) against a pure reference standard of the starting ester. The

complete absence of the high-Rf ester spot validates the destruction of the hazard.

Safe Disposal: Once validated, the aqueous salt mixture can be safely routed to standard

aqueous hazardous waste streams for incineration, completely eliminating the risk of
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downstream exposure.
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Step-by-step experimental workflow for spill containment, neutralization, and validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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